Cas no 1221341-54-3 ({1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol)

• Product Name: {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol
• CAS No: 1221341-54-3
• MF: C₁₀H₁₉N₃O₃S
• MW: 261.34116101265
• MDL: MFCD14707603
• CID: 4688652
• Update Time: 2025-05-20

{1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol

• MDL： MFCD14707603
• Inchi： 1S/C10H19N3O3S/c1-12(2)5-4-6-13-9(8-14)7-11-10(13)17(3,15)16/h7,14H,4-6,8H2,1-3H3
• InChI Key： KYNRMQGXCQDIEU-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=C(CO)N1CCCN(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 326
• Topological Polar Surface Area: 83.8

Additional information on {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol

Compound Introduction: {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol (CAS No: 1221341-54-3)

The compound {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol, identified by its CAS number 1221341-54-3, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the imidazole class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and applications in medicinal chemistry.

At the core of this compound's structure lies an imidazole ring, which is a five-membered aromatic ring containing two nitrogen atoms. The presence of these nitrogen atoms imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for drug design. Specifically, the imidazole ring in {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol is substituted at the 5-position with a methanol group, further enhancing its reactivity and functionalization possibilities.

The molecular framework of this compound also features a dimethylamino group attached to a propyl chain at the 3-position of the imidazole ring. This N-substituted side chain not only contributes to the compound's solubility and bioavailability but also plays a crucial role in modulating its interactions with biological targets. The dimethylamino group is known for its ability to enhance binding affinity and metabolic stability, making it a preferred moiety in many drug candidates.

The 2-position of the imidazole ring is functionalized with a methanesulfonyl group, which introduces a strong electron-withdrawing effect into the molecule. This substitution can significantly influence the electronic properties of the imidazole core, potentially altering its binding mode to biological receptors. The methanesulfonyl group is also known for its ability to enhance pharmacokinetic properties, such as improving absorption and reducing metabolic degradation.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of such compounds. Studies using molecular dynamics simulations have shown that the conformational flexibility of {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol allows it to adopt multiple binding poses, which could be exploited for designing more effective drug molecules. These insights have been instrumental in guiding synthetic modifications aimed at optimizing pharmacological activity.

In terms of biological activity, preliminary studies suggest that {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol exhibits promising properties as an inhibitor of certain enzymes implicated in inflammatory pathways. The combination of the dimethylamino group and the methanesulfonyl group appears to synergistically enhance binding affinity to target proteins, making this compound a potential lead for further development. Additionally, its structural features may offer advantages in terms of selectivity over existing therapeutic agents.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. Key steps include nucleophilic substitution reactions, protecting group strategies, and sulfonation processes. Advanced synthetic techniques such as flow chemistry have been explored to improve scalability and reproducibility in the production of this molecule.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for any pharmaceutical candidate like {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol. Rigorous quality control measures must be implemented throughout the synthesis and purification process to meet stringent safety and efficacy standards. Collaborative efforts between synthetic chemists, analytical scientists, and regulatory experts are crucial for navigating these challenges effectively.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in materials science, particularly as a building block for designing novel polymers and functional materials. The unique structural features of imidazole derivatives make them attractive candidates for applications in coordination chemistry and catalysis.

Future directions in research on {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol may include investigating its interactions with other biological targets and exploring novel synthetic pathways for derivative compounds. Advances in high-throughput screening technologies could accelerate the discovery of new analogs with enhanced pharmacological properties. Additionally, integrating machine learning models into drug design processes may help predict optimal modifications based on large datasets of biological activity.

In conclusion, {1-[3-(Dimethylamino)propyl]-2-methanesulfonyl-1H-imidazol-5-yl}methanol (CAS No: 1221341-54-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advancements in computational modeling and synthetic chemistry, position it as a valuable tool for developing new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.